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Compound of Interest

Compound Name: 3,5-Difluorotoluene

Cat. No.: B038592 Get Quote

Essential Safety and Handling Guide for 3,5-
Difluorotoluene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

3,5-Difluorotoluene, including operational procedures and disposal plans. Our goal is to be

your preferred source for laboratory safety and chemical handling information, building trust by

providing value beyond the product itself.

Chemical and Physical Properties
3,5-Difluorotoluene is a colorless, flammable liquid with a pungent odor. It is crucial to

understand its physical properties to ensure safe handling and storage.
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Property Value

Molecular Formula C₇H₆F₂

Molecular Weight 128.12 g/mol [1][2]

Density 1.122 g/cm³ (Predicted)

Boiling Point 117.6 ± 20.0 °C (Predicted)

Flash Point 16.4 °C

Vapor Pressure 20.6 mmHg at 25°C

Note: Occupational Exposure Limits (OELs), such as Permissible Exposure Limits (PELs) or

Threshold Limit Values (TLVs), have not been established for 3,5-Difluorotoluene. Therefore,

it is imperative to handle this chemical with caution and use engineering controls and personal

protective equipment to minimize exposure.

Personal Protective Equipment (PPE)
Due to its hazardous nature, appropriate PPE is mandatory when handling 3,5-
Difluorotoluene.

PPE Category Specification

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields or a face shield.[3]

Skin Protection

Wear fire/flame resistant and impervious

clothing.[3] Chemical-resistant gloves are

required. While specific breakthrough times for

3,5-Difluorotoluene are not available, butyl

rubber or neoprene gloves are generally

recommended for halogenated hydrocarbons.[4]

[5]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate organic vapor cartridge.[3]
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Experimental Protocols: Safe Handling and Disposal
Adherence to strict protocols is essential for the safe use of 3,5-Difluorotoluene in a laboratory

setting.

Handling and Storage
Ventilation: Always handle 3,5-Difluorotoluene in a well-ventilated area, preferably within a

chemical fume hood.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]

Use non-sparking tools.[3]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3] Keep

away from oxidizing agents.

Personal Hygiene: Wash hands thoroughly after handling.

Spill Control and Cleanup
In the event of a spill, follow these steps immediately:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but avoid creating drafts that could spread the

vapor.

Control Ignition Sources: Extinguish all nearby ignition sources.

Containment: Create a dike around the spill using an inert absorbent material such as

vermiculite, dry sand, or earth.[6] Do not use combustible materials like paper towels to

absorb the initial spill.[7]

Absorption: Once contained, absorb the spilled liquid with the inert material, working from the

outside in.[6]
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Collection: Carefully scoop up the absorbed material using non-sparking tools and place it

into a designated, labeled, and sealed container for hazardous waste.

Decontamination: Clean the spill area with soap and water.[8] All cleaning materials should

also be disposed of as hazardous waste.

Disposal Plan
All waste containing 3,5-Difluorotoluene must be treated as hazardous waste.

Waste Collection: Collect all 3,5-Difluorotoluene waste, including contaminated absorbents

and disposable PPE, in a clearly labeled, sealed, and compatible container.

Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical

name: "3,5-Difluorotoluene".

Storage: Store the waste container in a designated hazardous waste accumulation area,

away from incompatible materials.

Disposal: Dispose of the hazardous waste through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal company. Do not dispose of

3,5-Difluorotoluene down the drain.[9]

Emergency Procedures
First Aid Measures

Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes.[10] Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[10] Seek immediate medical attention.

Inhalation: Move the exposed person to fresh air. If they are not breathing, give artificial

respiration. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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